Cas no 1326814-59-8 (4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326814-59-8
• MF: C₁₉H₂₅NO₅
• MW: 347.405505895615
• MDL: MFCD19706171
• CID: 4694813
• Update Time: 2025-06-23

4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706171
• Inchi： 1S/C19H25NO5/c1-13-7-9-19(10-8-13)20(16(12-25-19)18(22)23)17(21)11-14-3-5-15(24-2)6-4-14/h3-6,13,16H,7-12H2,1-2H3,(H,22,23)
• InChI Key： GLGIWJFRIBPKGR-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(CC2C=CC(=CC=2)OC)=O)C21CCC(C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 492
• Topological Polar Surface Area: 76.1

Additional information on 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-59-8)

4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326814-59-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic derivative features a unique combination of functional groups, including an oxazole ring, an azaspiro framework, and acetyl-substituted aromatic moieties, which contribute to its distinctive chemical properties and potential biological activities.

The molecular architecture of 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid positions it as a promising candidate for further exploration in drug discovery and development. The presence of the 1-oxa-4-azaspiro[4.5]decane core suggests potential interactions with biological targets due to its rigid spirocyclic structure, which can enhance binding affinity and selectivity. Additionally, the 4-methoxyphenyl group introduces a hydrophobic moiety that may influence solubility and metabolic stability, while the acetyl substituent at the 2-position could serve as a site for further derivatization or modification.

In recent years, spirocyclic compounds have been increasingly studied for their pharmacological potential. The spirocyclic core in 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid offers a stable scaffold that can mimic natural product structures, which are often associated with high biological activity. This compound’s unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases, including neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential to interact with biological macromolecules such as proteins and enzymes. The azaspiro framework is known to exhibit favorable interactions with binding pockets in target proteins due to its rigid conformation and ability to form multiple hydrogen bonds. This property is particularly valuable in drug design, as it can lead to the development of highly specific and potent inhibitors or agonists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify key interaction points between 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid and potential biological targets. These insights have guided the optimization of lead compounds toward improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies have demonstrated that multi-step synthetic routes can be streamlined using advanced catalytic systems and transition-metal-mediated reactions, making the preparation of such complex molecules more efficient than ever before.

From a medicinal chemistry perspective, the structural features of this compound offer multiple avenues for exploration. The acetyl group at the 2-position can be readily modified through acylation or amidation reactions to introduce additional functional groups or linkers for prodrug development. Similarly, the hydroxymethyl group on the aromatic ring could be further functionalized to enhance bioavailability or target specificity.

The growing interest in spirocyclic compounds has also spurred research into their pharmacokinetic properties. Studies have shown that these molecules can exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles when properly designed. This has led to increased efforts in developing orally bioavailable spirocyclic drugs that can reach therapeutic levels in vivo.

In conclusion, 4-[2-(4-Methoxyphenyl)acetyl]-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326814-59-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an excellent candidate for further development as a therapeutic agent or as a scaffold for designing novel drug candidates.